N1-cyclopropyl-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-cyclopropyl-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C17H23N3O4S/c1-12-4-8-15(9-5-12)25(23,24)20-10-2-3-14(20)11-18-16(21)17(22)19-13-6-7-13/h4-5,8-9,13-14H,2-3,6-7,10-11H2,1H3,(H,18,21)(H,19,22)
• InChI Key: KJBMILWUAOAXAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NC3CC3
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol
• CAS No.: 896276-24-7

Description

N1-cyclopropyl-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H23N3O4S and its molecular weight is 365.45. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Synthetic Applications

Cyclopropane Reactivity : The compound's relevance in chemical synthesis is underscored by its involvement in reactions that explore the reactivity of cyclopropane and cyclopropylamine derivatives. For instance, studies on the N-dealkylation of N-cyclopropylamine by horseradish peroxidase showcased the fate of the cyclopropyl group during oxidative processes, revealing insights into the mechanistic pathways that could be leveraged in synthetic chemistry for the generation of novel compounds (Shaffer, Morton, & Hanzlik, 2001).

Synthetic Methodologies : Innovative synthetic methodologies utilizing cyclopropane rings have been developed to create complex molecular structures. An example is the synthesis of indene, THF, and pyrrolidine skeletons through Lewis acid-mediated cycloaddition of methylenecyclopropanes with aldehydes, N-tosyl aldimines, and acetals. This demonstrates the utility of cyclopropyl-containing compounds in accessing diverse molecular frameworks, crucial in drug discovery and material science (Shao, Xu, Huang, & Shi, 2006).

Blockade of Orexin Receptors : Interestingly, compounds structurally related to N1-cyclopropyl-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide have been investigated for their biological activity, such as the blockade of orexin receptors, which has implications in modulating sleep and wakefulness, suggesting a potential therapeutic application for sleep disorders. The study by Dugovic et al. (2009) highlighted the role of orexin-1 receptors in sleep regulation, underscoring the importance of cyclopropyl and pyrrolidine derivatives in medicinal chemistry research (Dugovic et al., 2009).